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Solubility Data and Stock Solution Preparation

The table below summarizes the solubility data for Ezatiostat in DMSO and Ethanol, as reported by

multiple suppliers. This information is crucial for preparing concentrated stock solutions.

Solvent Reported Solubility Source / Catalog No.
Molecular Weight
(g/mol)

DMSO 100 mg/mL (155.35 mM) [1] Selleckchem 643.67 [1]

>50 mg/mL (94.4 mM) [2] TargetMol (T5097) 529.65 [2]

100 mg/mL (188.80 mM) [3] MedChemExpress (HY-

13634A)

529.65 [3]

80 mg/mL [4] AbMole (M2557) 529.65 [4]

Ethanol 15 - 25 mg/mL [1] Selleckchem 643.67 [1]

20 mg/mL (37.76 mM) [2] TargetMol (T5097) 529.65 [2]
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Solvent Reported Solubility Source / Catalog No.
Molecular Weight
(g/mol)

≥ 100 mg/mL (188.80 mM)

[3]

MedChemExpress (HY-

13634A)

529.65 [3]

80 mg/mL [4] AbMole (M2557) 529.65 [4]

Note on Molecular Weight: A key discrepancy exists in the provided data. One source lists the molecular

weight as 643.67 g/mol [1], while others report 529.65 g/mol [2] [3] [4]. This is likely because Ezatiostat is

often handled as a salt (e.g., hydrochloride). The difference significantly affects molarity calculations.

For accurate molar concentrations, confirm the salt form of your specific batch and use the
appropriate molecular weight for your calculations.

Experimental Protocol: Preparing a 100 mM Stock
Solution in DMSO

This protocol outlines the steps for preparing a 100 mM Ezatiostat stock solution in DMSO, a common

starting point for in vitro assays.

Principle A concentrated stock solution allows for precise, low-volume aliquoting into cell culture or

biochemical assays, ensuring consistent drug exposure across experiments while keeping the final

concentration of DMSO low enough to be non-toxic to cells (typically below 0.1-1.0%).

Materials

Ezatiostat powder
Anhydrous DMSO (freshly opened is best, as it is hygroscopic) [1] [3]

Analytical balance
Sterile tube (e.g., 1.5 mL or 15 mL conical tube)

Vortex mixer
Sonication bath (optional, to aid dissolution)

Piper and sterile tips

Workflow The following diagram illustrates the stock solution preparation process.
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Start Preparation

Weigh Ezatiostat Powder
(Use appropriate MW for calculation)

Add Anhydrous DMSO
(Use fresh solvent)

Vortex Mixture
(Until powder is fully dispersed)

Sonicate if Necessary
(To ensure complete dissolution)

Aliquot and Store
(-20°C or -80°C, sealed, dry)

Click to download full resolution via product page

Procedure

Calculate Mass: Determine the mass of Ezatiostat required. For example, to make 1 mL of a 100
mM solution:

Using MW = 529.65 g/mol (free base): Mass = (0.1 mol/L) × (0.001 L) × (529.65 g/mol) = 52.97
mg.

Using MW = 643.67 g/mol (salt form): Mass = (0.1 mol/L) × (0.001 L) × (643.67 g/mol) = 64.37
mg.

Weigh Powder: Accurately weigh the calculated amount of Ezatiostat powder and transfer it to a
sterile tube.

Add Solvent: Add the required volume of anhydrous DMSO to achieve a final volume of 1 mL. For
instance, add ~900 µL first, then adjust to 1 mL after the powder is dissolved.
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Dissolve: Vortex the mixture vigorously for 1-2 minutes until the powder is fully dispersed and

dissolved. If any particles remain, briefly sonicate the tube in a sonication water bath for a few
minutes. Avoid excessive heating.

Aliquot and Store: Once a clear solution is obtained, immediately aliquot the stock solution into
smaller, single-use volumes to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C in a

sealed container protected from moisture [2] [3].

Critical Considerations for Researchers

Solvent Quality: Hygroscopic DMSO can absorb water from the atmosphere over time, which may

reduce the solubility of Ezatiostat and lead to precipitation. Always use a fresh, sealed bottle for
stock solution preparation [1] [3].

Storage and Stability: For long-term stability, store stock solutions at -20°C or -80°C in a sealed
container away from moisture. The powder should also be stored dry and sealed at -20°C [2] [3]. The

provided shelf life is typically 3 years for powder, 6 months to 1 year for solutions in DMSO at -80°C
[3].

In Vitro Formulation: When preparing working solutions for cell-based assays, ensure the final
concentration of DMSO is non-toxic to your cell line (commonly <0.5%). Always include a vehicle

control with the same concentration of DMSO in your experiments.
Safety Disclaimer: Ezatiostat and the solvents used are for research purposes only. Please consult

all relevant Safety Data Sheets (MSDS) and adhere to your institution's safety protocols when
handling these chemicals.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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